Cas no 2351103-63-2 (Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH)

• Product Name: Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH
• CAS No: 2351103-63-2
• MF: C₃₁H₄₄N₄O₁₁
• MW: 648.7013
• CID: 5015112
• Update Time: 2025-06-25

Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH Chemical and Physical Properties

Names and Identifiers

• Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH
• 2-[5-[2-[5-[2-[2-[[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]amino]ethylamino]-2-oxoethoxy]pentoxy]ethoxy]pentoxy]acetic acid

• Inchi： 1S/C31H44N4O11/c36-25-11-10-24(29(40)34-25)35-30(41)22-8-7-9-23(28(22)31(35)42)32-12-13-33-26(37)20-45-16-5-1-3-14-43-18-19-44-15-4-2-6-17-46-21-27(38)39/h7-9,24,32H,1-6,10-21H2,(H,33,37)(H,38,39)(H,34,36,40)
• InChI Key： KDYIZKATTGMJTL-UHFFFAOYSA-N
• SMILES： O=C1C([H])(C([H])([H])C([H])([H])C(N1[H])=O)N1C(C2C([H])=C([H])C([H])=C(C=2C1=O)N([H])C([H])([H])C([H])([H])N([H])C(C([H])([H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])OC([H])([H])C(=O)O[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 24
• Complexity: 1030
• XLogP3: 1.2
• Topological Polar Surface Area: 199

Additional information on Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH

Exploring Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH (CAS No. 2351103-63-2): A Comprehensive Overview

In the rapidly evolving field of pharmaceutical chemistry, Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH (CAS No. 2351103-63-2) has emerged as a compound of significant interest. This derivative of pomalidomide is designed to enhance bioavailability and target specificity, making it a focal point for researchers exploring novel therapeutic agents. Its unique structure, featuring a C2-amido linker and ether-based spacers (C1-O-C5-O-C1), offers distinct advantages in drug delivery and molecular interactions.

The growing demand for immunomodulatory drugs and targeted therapies has propelled research into compounds like Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH. With increasing searches for "next-generation pomalidomide derivatives" and "improved drug conjugates," this compound aligns with current trends in precision medicine. Its potential applications span oncology, autoimmune diseases, and inflammatory disorders, addressing key patient needs such as reduced side effects and enhanced efficacy.

From a chemical perspective, the C2-amido-(C1-O-C5-O-C1)2-COOH moiety introduces remarkable stability and solubility properties. This modification addresses common challenges in small-molecule drug development, such as poor pharmacokinetics. Researchers are particularly intrigued by its ability to maintain the core phthalimide scaffold of pomalidomide while introducing tailored functional groups for specific biological targets.

The synthesis of Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH represents an innovative approach in medicinal chemistry. Current literature highlights its potential as a PROTAC (Proteolysis Targeting Chimera) component, a hot topic in drug discovery circles. This application capitalizes on the compound's ability to facilitate targeted protein degradation, answering frequent search queries about "novel protein degradation technologies" and "ubiquitin-proteasome system modulators."

Quality control and characterization of CAS No. 2351103-63-2 involve advanced analytical techniques. HPLC, mass spectrometry, and NMR studies confirm the compound's purity and structural integrity, addressing industry concerns about compound verification and batch consistency. These aspects are crucial for researchers who frequently search for "reliable research chemicals" and "certified pharmaceutical intermediates."

In the context of intellectual property, Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH represents an important development in the landscape of patented pharmaceuticals. Its novel structure offers opportunities for new therapeutic claims, responding to growing interest in "innovative drug formulations" and "extended drug patents." The compound's design exemplifies how molecular modifications can breathe new life into existing pharmacophores.

The safety profile of Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH is currently under investigation in preclinical studies. Preliminary data suggest improved selectivity compared to parent compounds, addressing frequent queries about "safer immunomodulatory agents" and "reduced off-target effects." These findings position the compound as a potential candidate for diseases requiring long-term treatment regimens.

From a commercial perspective, the development of CAS No. 2351103-63-2 reflects the pharmaceutical industry's shift toward value-added derivatives. As companies search for "differentiated therapeutic products" and "novel drug delivery systems," this compound offers significant opportunities for product development and lifecycle management of existing therapies.

Future research directions for Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH may explore its potential in combination therapies. The scientific community shows growing interest in "synergistic drug combinations" and "multi-target therapeutic approaches," areas where this modified compound could play a pivotal role. Its adaptable structure allows for further optimization based on emerging clinical needs.

In conclusion, Pomalidomide-C2-amido-(C1-O-C5-O-C1)2-COOH (CAS No. 2351103-63-2) represents an exciting advancement in pharmaceutical chemistry. Its development addresses multiple contemporary challenges in drug design, from improved targeting to enhanced stability. As research progresses, this compound may well emerge as a valuable tool in the development of next-generation therapeutics across multiple disease areas.